1,5-Dibenzyl glutarate

Description

1,5-Dibenzyl glutarate, also known as dibenzyl pentanedioate, is an organic compound belonging to the class of esters . It is derived from pentanedioic acid, also known as glutaric acid, and benzyl alcohol. The compound features two benzyl groups attached to the ester functional groups of pentanedioic acid. 1,5-Dibenzyl glutarate has a molecular weight of 312.36 g/mol and the molecular formula $C_{19}H_{20}O_4$ . It is soluble in chloroform and recommended for long-term storage at -20°C.

1,5-Dibenzyl glutarate is used in organic synthesis as a building block for forming complex molecules. It serves as a protecting group in peptide synthesis to prevent unwanted side reactions during the coupling of amino acids and is also employed in the production of biodegradable polymers. In biological studies, it can be incorporated into proteins to study the effects of esterification on their stability and function and its ester bonds can be selectively hydrolyzed under physiological conditions, making it suitable for controlled release of pharmaceutical agents in drug delivery systems. Research indicates that 1,5-Dibenzyl glutarate may interact with various biological targets, influencing cellular processes such as enzyme inhibition, antimicrobial activity, and cytotoxic effects. Studies have explored the synthesis of organotin complexes using glutarate derivatives, suggesting potential antibacterial and anticancer properties.

Similar compounds include dibenzyl succinate, derived from succinic acid, dibenzyl malonate, derived from malonic acid, and dibenzyl oxalate, derived from oxalic acid. 1,5-Dibenzyl glutarate is unique because of its specific ester structure derived from pentanedioic acid, which imparts distinct chemical and physical properties, making it suitable for specific applications in organic synthesis and industrial processes. Another related compound is Dibenzyl L-glutamate, also known as O5-benzyl-L-glutamic acid benzyl ester .

• CAS No.: 56977-08-3
• Product Name: 1,5-Dibenzyl glutarate
• Molecular Formula: C19H20O4
• Molecular Weight: 312.4 g/mol
• IUPAC Name: dibenzyl pentanedioate
• Standard InChI: InChI=1S/C19H20O4/c20-18(22-14-16-8-3-1-4-9-16)12-7-13-19(21)23-15-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2
• Standard InChIKey: PLZHJBTWPOYHHY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)CCCC(=O)OCC2=CC=CC=C2
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CCCC(=O)OCC2=CC=CC=C2
• Synonyms: Pentanedioic Acid 1,5-Bis(phenylmethyl) Ester; Dibenzyl Pentanedioate; Glutaric Acid Dibenzyl Ester
• PubChem Compound: 5018465
• Last Modified: Sep 17 2023